Cas no 1292739-70-8 (1-(Quinazolin-4-yl)piperidin-3-amine)

1-(Quinazolin-4-yl)piperidin-3-amine is a heterocyclic compound featuring a quinazoline core fused with a piperidin-3-amine moiety. This structure imparts versatility in medicinal chemistry, particularly as a scaffold for designing kinase inhibitors and other biologically active molecules. The presence of both quinazoline and piperidine rings enhances binding affinity to target proteins, while the amine group offers a handle for further functionalization. Its balanced physicochemical properties, including moderate solubility and stability, make it suitable for pharmaceutical research. The compound is often employed in the development of anticancer and anti-inflammatory agents due to its ability to modulate key signaling pathways. High-purity grades ensure reliable performance in synthetic applications.
1-(Quinazolin-4-yl)piperidin-3-amine structure
1292739-70-8 structure
Product Name:1-(Quinazolin-4-yl)piperidin-3-amine
CAS No:1292739-70-8
MF:C13H16N4
MW:228.292942047119
CID:5747575
PubChem ID:61297646
Update Time:2025-10-30

1-(Quinazolin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Quinazolin-4-yl-piperidin-3-ylamine
    • 1292739-70-8
    • AKOS010550974
    • 1-(Quinazolin-4-yl)piperidin-3-amine
    • Inchi: 1S/C13H16N4/c14-10-4-3-7-17(8-10)13-11-5-1-2-6-12(11)15-9-16-13/h1-2,5-6,9-10H,3-4,7-8,14H2
    • InChI Key: GTWKDONDLFHLMN-UHFFFAOYSA-N
    • SMILES: N1(C2C3C=CC=CC=3N=CN=2)CCCC(C1)N

Computed Properties

  • Exact Mass: 228.137496527g/mol
  • Monoisotopic Mass: 228.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55Ų

1-(Quinazolin-4-yl)piperidin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM207123-1g
1-(Quinazolin-4-yl)piperidin-3-amine
1292739-70-8 97%
1g
$421 2021-08-04
Chemenu
CM207123-5g
1-(Quinazolin-4-yl)piperidin-3-amine
1292739-70-8 97%
5g
$1122 2021-08-04
Chemenu
CM207123-10g
1-(Quinazolin-4-yl)piperidin-3-amine
1292739-70-8 97%
10g
$1496 2021-08-04
Chemenu
CM207123-1g
1-(Quinazolin-4-yl)piperidin-3-amine
1292739-70-8 97%
1g
$495 2024-08-02

1-(Quinazolin-4-yl)piperidin-3-amine Related Literature

Additional information on 1-(Quinazolin-4-yl)piperidin-3-amine

Introduction to 1-(Quinazolin-4-yl)piperidin-3-amine (CAS No: 1292739-70-8)

1-(Quinazolin-4-yl)piperidin-3-amine, identified by the CAS number 1292739-70-8, is a significant compound in the realm of pharmaceutical chemistry, particularly in the development of bioactive molecules. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential therapeutic applications. The compound features a quinazoline moiety linked to a piperidine ring, a configuration that is frequently explored in medicinal chemistry for its ability to modulate biological pathways.

The quinazoline scaffold is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of the piperidine ring in 1-(Quinazolin-4-yl)piperidin-3-amine enhances its solubility and bioavailability, making it a promising candidate for further investigation. This structural feature allows for better interaction with biological targets, which is crucial for the development of effective pharmaceutical agents.

In recent years, there has been a surge in research focused on developing novel quinazoline-based compounds due to their versatile biological activities. Studies have shown that modifications at the 4-position of the quinazoline ring can significantly alter the pharmacological profile of the molecule. The compound 1-(Quinazolin-4-yl)piperidin-3-amine represents an advanced derivative that incorporates both quinazoline and piperidine moieties, aiming to optimize pharmacokinetic and pharmacodynamic properties.

The synthesis of 1-(Quinazolin-4-yl)piperidin-3-amine involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core quinazoline-piperidine framework efficiently. These methods not only enhance the synthetic route but also improve scalability for industrial production.

The pharmacological potential of 1-(Quinazolin-4-yl)piperidin-3-amine has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against various enzymes and receptors involved in cancer progression. Specifically, it has shown promise in targeting kinases and other signaling proteins that are aberrantly expressed in tumor cells. These findings suggest that 1-(Quinazolin-4-yl)piperidin-3-amine could serve as a lead compound for developing novel anticancer therapies.

In addition to its anticancer properties, 1-(Quinazolin-4-yl)piperidin-3-amine has also been investigated for its potential in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Studies have demonstrated that quinazoline derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of the piperidine ring in 1-(Quinazolin-4-yl)piperidin-3-am ine may further enhance its anti-inflammatory efficacy by improving binding affinity to target proteins.

The development of targeted therapies has been a major focus in modern medicine, and small molecules like 1-(Quinazolin -4 -yl)piperidin -3 -amine play a crucial role in this endeavor. By selectively interacting with disease-specific targets, these compounds can minimize side effects associated with traditional treatments. The structural features of 1-(Quinazolin -4 -yl)piperidin -3 -amine, particularly the quinazoline-piperidine core, make it an attractive scaffold for designing molecules with high specificity and potency.

Ongoing research continues to uncover new applications for compounds like 1-(Quinazolin -4 -yl)piperidin -3 -amine. Advances in computational chemistry and molecular modeling are aiding in the rapid identification of promising derivatives through virtual screening techniques. This approach allows researchers to predict the biological activity of novel compounds before conducting costly wet-lab experiments, significantly accelerating the drug discovery process.

The future prospects of 1-(Quinazolin -4 -yl)piperidin -3 -amine are bright, with several clinical trials already underway to evaluate its safety and efficacy in humans. If successful, this compound could represent a significant advancement in the treatment of various diseases. As research progresses, it is expected that more derivatives will be developed to further refine therapeutic outcomes while addressing potential limitations.

In conclusion, 1-(Quinazolin -4 -yl)piperidin -3 -amine(CAS No: < strong >1292739- 70 8) strong > is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique structure combines the favorable properties of both quinazoline and piperidine moieties, making it an excellent candidate for drug development. With ongoing research efforts focused on optimizing its synthesis and exploring new therapeutic uses, this compound is poised to make significant contributions to modern medicine.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.